3-(4-benzyl-5-oxo-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)-N-(2-(3-(trifluoromethyl)phenoxy)ethyl)propanamide

• IUPAC Name: 3-(4-benzyl-5-oxo-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)-N-[2-[3-(trifluoromethyl)phenoxy]ethyl]propanamide
• InChI: InChI=1S/C28H24F3N5O3/c29-28(30,31)20-9-6-10-21(17-20)39-16-15-32-25(37)14-13-24-33-34-27-35(18-19-7-2-1-3-8-19)26(38)22-11-4-5-12-23(22)36(24)27/h1-12,17H,13-16,18H2,(H,32,37)
• InChI Key: STZRXOLLYBIWAD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C3=CC=CC=C3N4C2=NN=C4CCC(=O)NCCOC5=CC=CC(=C5)C(F)(F)F
• Molecular Formula: C28H24F3N5O3
• Molecular Weight: 535.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a benzyl group, a triazoloquinazolin ring, and a propanamide group. It also contains a trifluoromethyl group and a phenoxyethyl group.

Synthesis Analysis

The synthesis of similar triazole derivatives has been reported in the literature. These compounds are typically synthesized under green chemistry conditions via a multicomponent reaction. The synthesis process involves the use of an acidic catalyst, such as lemon juice.

Molecular Structure Analysis

The molecular structure of this compound is characterized by several functional groups and rings. The presence of these groups and rings contributes to the compound’s chemical properties and reactivity.

Chemical Reactions Analysis

The compound, like other triazole derivatives, is likely to undergo a variety of chemical reactions. These could include reactions with acids, bases, and various organic reagents.

Scientific Research Applications

Organic Light-Emitting Diodes (OLEDs) and Thermally Activated Delayed Fluorescence (TADF)

• TTT-PXZ serves as a novel rigid electron acceptor in the construction of green-emitting TADF materials for OLEDs. These materials exhibit both TADF activity (which enhances efficiency) and aggregation-induced emission enhancement (AIEE). .

Antimicrobial Activity

• While not directly related to the compound you mentioned, it’s worth noting that certain derivatives incorporating fused heterocycles (such as triazolopiperazines) have been synthesized and evaluated for their antimicrobial properties. .

Dual Inhibition of Protein Kinases and Epigenetic Regulators

• TTT-PXZ derivatives can be explored as potential dual inhibitors of protein kinases and epigenetic targets. Combining kinase inhibition (e.g., PLK1 inhibition) with modulation of epigenetic proteins offers a promising strategy for cancer therapy. .

Polyphenolic Properties and Biological Effects

• Although not directly studied for TTT-PXZ, its structural features (including the triazolo-triazine core) resemble those of polyphenols. Polyphenols are known for their antioxidant, anti-inflammatory, and potential anticancer effects. .

Dipeptidyl Peptidase IV (DPP-IV) Inhibition for Type 2 Diabetes

• While not explicitly mentioned in the literature for TTT-PXZ, related compounds (e.g., (2R)-4-oxo-4-[3-(trifluoromethyl)-5,6-dihydro[1,2,4]triazolo[4,3-a]pyrazin-7(8H)-yl]-1-(2,4,5-trifluorophenyl)butan-2-amine) have been evaluated as potent DPP-IV inhibitors for managing type 2 diabetes. .

Mechanism of Action

While the exact mechanism of action of this specific compound is not mentioned in the search results, similar compounds have been evaluated as inhibitors of dipeptidyl peptidase IV (DPP-IV) for the treatment of type 2 diabetes.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as its biological activity. Some similar compounds have shown promising antibacterial activity and a good safety profile.

Future Directions

The development of new compounds with improved properties is a key area of research in medicinal chemistry. This compound, with its complex structure and potential biological activity, could be a candidate for further study and optimization.